Cas no 2229571-13-3 (2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid
• CAS No: 2229571-13-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6406743
• PubChem ID: 165843925
• Update Time: 2025-06-09

2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(1H-indazol-3-yl)cyclopropyl]acetic acid
• EN300-1804277
• 2229571-13-3

• Inchi： 1S/C12H12N2O3/c15-10(11(16)17)12(5-6-12)9-7-3-1-2-4-8(7)13-14-9/h1-4,10,15H,5-6H2,(H,13,14)(H,16,17)
• InChI Key： UEQWYOABHNYPJS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2=C3C=CC=CC3=NN2)CC1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid (CAS No. 2229571-13-3)

2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229571-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural versatility and potential biological activity. The presence of a hydroxyl group and an indazolyl substituent further enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The structural framework of 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The cyclopropyl ring, a three-membered carbon structure, introduces steric hindrance that can influence molecular interactions with biological targets. Additionally, the hydroxyl group at the 2-position provides a site for hydrogen bonding, which is crucial for binding affinity in protein-ligand interactions. The indazolyl moiety, on the other hand, is a well-known pharmacophore found in various bioactive molecules, including some anticancer and antimicrobial agents.

In recent years, there has been growing interest in indazolyl-containing compounds due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that indazoles can interact with enzymes and receptors involved in cell signaling, inflammation, and metabolism. The incorporation of an indazolyl group into the 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid structure may confer similar benefits, making it a valuable scaffold for developing novel therapeutic agents.

The cyclopropylacetic acid moiety is particularly noteworthy for its potential role in drug design. Cyclopropane rings are known to enhance metabolic stability and improve oral bioavailability, which are critical factors for drug efficacy. Furthermore, the presence of both hydroxyl and carboxylic acid functionalities allows for diverse derivatization strategies, enabling researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. These tools have been instrumental in predicting how 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid might interact with target proteins, providing insights into its potential therapeutic effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory diseases.

The synthesis of 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling to maintain its integrity during synthetic transformations, while the indazolyl group necessitates precise functionalization to achieve the desired biological properties. However, recent methodological improvements have made it more feasible to construct such complex molecules efficiently.

In conclusion, 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid (CAS No. 2229571-13-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with the potential biological activity suggested by related compounds, make it an attractive molecule for developing new treatments targeting various diseases. As research continues to uncover new applications for this class of compounds, 2-hydroxy-2-1-(1H-indazol-3-yl)cyclopropylacetic acid is poised to play a significant role in future therapeutic strategies.